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Compound of Interest

Compound Name: Ethyl cyclobutanecarboxylate

Cat. No.: B086208 Get Quote

An In-depth Technical Guide to the Safe Handling of Ethyl Cyclobutanecarboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl cyclobutanecarboxylate is an organic compound utilized in various synthetic

applications, including the preparation of pharmaceuticals and agrochemicals.[1] Characterized

by its ester functional group and a cyclobutane ring, it is a colorless to pale yellow liquid with a

fruity odor.[1] While valuable in research and development, a thorough understanding of its

safety and handling requirements is paramount to ensure the well-being of laboratory

personnel and to maintain a safe research environment. This guide provides comprehensive

safety data, handling protocols, and emergency procedures.

Hazard Identification and Classification
Ethyl cyclobutanecarboxylate is classified as a flammable liquid.[2] It is essential to be aware

of its hazard classification for safe handling and storage.

GHS Classification: Flammable liquids, Category 3.

Signal Word: Warning[2]

Hazard Statement: H226: Flammable liquid and vapour.[3]
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Pictogram:

GHS02: Flame[4]

Physical and Chemical Properties
A summary of the key physical and chemical properties of ethyl cyclobutanecarboxylate is

provided in the table below. This information is critical for designing experiments and for

understanding its behavior under various conditions.

Property Value Source

Molecular Formula C₇H₁₂O₂ [2]

Molecular Weight 128.17 g/mol [2][5]

Appearance Colorless to pale yellow liquid [1][3]

Odor Fruity [1]

Boiling Point 159 °C (lit.) [5][6]

Density 0.928 g/mL at 25 °C (lit.) [5][6]

Flash Point 41 °C (107 °F) [6]

Refractive Index n20/D 1.426 (lit.) [5][6]

Solubility

Soluble in organic solvents

(e.g., ethanol, ether), limited

solubility in water.

[1]

Safe Handling and Storage
Adherence to proper handling and storage protocols is crucial to minimize risks associated with

ethyl cyclobutanecarboxylate.

Handling
Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood to prevent

the generation of vapor or mist.
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Ignition Sources: Keep away from heat, hot surfaces, sparks, open flames, and other ignition

sources. No smoking. Take precautionary measures against static discharge. Use explosion-

proof electrical, ventilating, and lighting equipment.

Personal Protective Equipment (PPE): Wear appropriate personal protective equipment,

including:

Eye/Face Protection: Eyeshields or faceshields.[4]

Hand Protection: Chemical-resistant gloves.[4]

Respiratory Protection: Use a respirator with a suitable filter (e.g., type ABEK (EN14387))

if ventilation is inadequate.[4]

General Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands and face

thoroughly after handling. Do not eat, drink, or smoke in areas where the chemical is

handled.[7]

Storage
Container: Keep the container tightly closed.[3]

Conditions: Store in a cool, dry, and well-ventilated place.[3] It is recommended to store in a

dark place at temperatures below 15°C.[3]

Incompatibilities: Keep away from strong oxidizing agents and strong bases.[7]

A logical workflow for the safe handling of ethyl cyclobutanecarboxylate is depicted below.
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Safe Handling Workflow for Ethyl Cyclobutanecarboxylate
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Caption: A workflow diagram illustrating the key steps for the safe handling of ethyl
cyclobutanecarboxylate.

First Aid Measures
In the event of exposure, prompt and appropriate first aid is essential. The following table

summarizes the recommended first aid procedures.

Exposure Route First Aid Measures Source

Inhalation

Remove the person to fresh air

and keep them comfortable for

breathing. If breathing has

stopped, perform artificial

respiration. Seek medical

attention if you feel unwell.

[8]

Skin Contact

Take off immediately all

contaminated clothing. Rinse

skin with water. If skin irritation

occurs, seek medical attention.

[8]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists, seek

medical attention.

[7]

Ingestion

Rinse mouth. Do NOT induce

vomiting. Seek medical

attention immediately.

[7][8]

A decision-making diagram for first aid response is provided below.
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First Aid Decision Tree for Ethyl Cyclobutanecarboxylate Exposure

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Seek Medical Attention if Unwell

Remove Contaminated Clothing
Rinse Skin with Water

Rinse Eyes with Water
Remove Contact Lenses if Possible

Rinse Mouth
Do NOT Induce Vomiting

Seek Immediate Medical Attention

Seek Medical Attention Seek Medical Attention if Irritation Persists Seek Medical Attention if Irritation Persists
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Caption: A decision tree outlining the appropriate first aid response for different routes of

exposure.

Fire-Fighting Measures
Given its flammability, it is important to be prepared for a potential fire.

Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam to

extinguish. Water mist may be used to cool closed containers.[9]

Special Hazards: Flammable liquid and vapor. Containers may explode when heated.[9]

Thermal decomposition can lead to the release of irritating gases and vapors.[10]

Protective Equipment: In case of fire, wear self-contained breathing apparatus and full

protective gear.[9]

Accidental Release Measures
In the event of a spill, the following procedures should be followed:

Personal Precautions: Ensure adequate ventilation.[9] Wear suitable protective equipment.

Remove all sources of ignition.[9]

Environmental Precautions: Prevent the product from entering drains.

Containment and Cleanup: Absorb the spill with inert material (e.g., sand, silica gel) and

place it in a suitable container for disposal.[10]

Disposal Considerations
Product: Dispose of contents and container to an approved waste disposal plant. Disposal

should be in accordance with local and national regulations. It is considered a regulated

chemical waste due to its ignitability.[11]

Contaminated Packaging: Dispose of in accordance with local and national regulations.

Toxicological and Ecological Information
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Toxicological Information: The toxicological properties have not been fully investigated.[9]

This substance is not considered to have endocrine-disrupting properties.

Ecological Information: This substance is not considered to be persistent, bioaccumulative,

and toxic (PBT), or very persistent and very bioaccumulative (vPvB).

Experimental Protocols
Detailed experimental protocols for the determination of the safety data presented (e.g., flash

point, toxicity studies) are typically not available in publicly accessible safety data sheets.

These tests are conducted under standardized guidelines (e.g., OECD, ISO) by the

manufacturers or specialized testing facilities. For specific methodological details, it is

recommended to consult the direct supplier of the chemical or relevant regulatory bodies. The

provided data is intended to be used for risk assessment and the implementation of safe

laboratory practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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